N-[1-(6-chloropyridazin-3-yl)piperidin-4-yl]-6-methoxypyrimidin-4-amine

• IUPAC Name: N-[1-(6-chloropyridazin-3-yl)piperidin-4-yl]-6-methoxypyrimidin-4-amine
• InChI: InChI=1S/C14H17ClN6O/c1-22-14-8-12(16-9-17-14)18-10-4-6-21(7-5-10)13-3-2-11(15)19-20-13/h2-3,8-10H,4-7H2,1H3,(H,16,17,18)
• InChI Key: ADRMOPRZDCIDLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NC2CCN(CC2)C3=NN=C(C=C3)Cl
• Molecular Formula: C14H17ClN6O
• Molecular Weight: 320.78 g/mol

Description

The compound “N-[1-(6-chloropyridazin-3-yl)piperidin-4-yl]-6-methoxypyrimidin-4-amine” is a complex organic molecule that contains several functional groups including a pyrimidine ring, a piperidine ring, and a pyridazine ring. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be quite diverse, given the variety of functional groups present. These could include reactions at the amine group, substitutions on the aromatic rings, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amine might make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Some general precautions that might be necessary include avoiding contact with skin and eyes, and avoiding the formation of dust and aerosols.